(3-Cyano-4-fluorophenyl)methanesulfonyl chloride
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Description
(3-Cyano-4-fluorophenyl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a substituted phenyl ring (3-cyano-4-fluoro group) attached to a methanesulfonyl chloride core. This compound is structurally significant in organic synthesis, particularly as an electrophilic reagent for introducing sulfonyl groups into target molecules. Its aromatic substituents (cyano and fluorine) may enhance reactivity and influence physicochemical properties such as solubility, stability, and toxicity. Comparisons must rely on structurally related sulfonyl chlorides discussed below.
Properties
Molecular Formula |
C8H5ClFNO2S |
|---|---|
Molecular Weight |
233.65 g/mol |
IUPAC Name |
(3-cyano-4-fluorophenyl)methanesulfonyl chloride |
InChI |
InChI=1S/C8H5ClFNO2S/c9-14(12,13)5-6-1-2-8(10)7(3-6)4-11/h1-3H,5H2 |
InChI Key |
ARYQURNCHDZGJO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1CS(=O)(=O)Cl)C#N)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-Cyano-4-fluorophenyl)methanesulfonyl chloride typically involves the reaction of (3-Cyano-4-fluorophenyl)methanol with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group .
Industrial Production Methods
While specific industrial production methods for (3-Cyano-4-fluorophenyl)methanesulfonyl chloride are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings, with additional steps for purification and quality control to ensure high purity and yield .
Chemical Reactions Analysis
Types of Reactions
(3-Cyano-4-fluorophenyl)methanesulfonyl chloride undergoes several types of chemical reactions, including:
Nucleophilic substitution: The sulfonyl chloride group can be replaced by various nucleophiles, such as amines, alcohols, and thiols.
Hydrolysis: In the presence of water, the sulfonyl chloride group can hydrolyze to form the corresponding sulfonic acid.
Common Reagents and Conditions
Nucleophilic substitution: Common reagents include amines, alcohols, and thiols.
Hydrolysis: This reaction occurs readily in the presence of water or aqueous base, leading to the formation of the sulfonic acid.
Major Products Formed
Scientific Research Applications
(3-Cyano-4-fluorophenyl)methanesulfonyl chloride is used in various scientific research applications, including:
Organic synthesis: It serves as a reagent for introducing the sulfonyl chloride functional group into organic molecules.
Pharmaceutical research: It is used in the synthesis of potential drug candidates, particularly those containing sulfonamide or sulfonate ester functionalities.
Material science: It is employed in the modification of polymers and other materials to introduce sulfonyl chloride groups, which can be further functionalized.
Mechanism of Action
The mechanism of action of (3-Cyano-4-fluorophenyl)methanesulfonyl chloride primarily involves its reactivity as an electrophile. The sulfonyl chloride group is highly reactive towards nucleophiles, allowing it to form covalent bonds with various nucleophilic species. This reactivity is exploited in organic synthesis to introduce sulfonyl groups into target molecules .
Comparison with Similar Compounds
Comparison with Similar Compounds
The provided evidence focuses on two sulfonyl chlorides: methanesulfonyl chloride (CH3SO2Cl) and trifluoromethanesulfonyl chloride (CF3SO2Cl).
Table 1: Comparative Properties of Sulfonyl Chlorides
Key Differences
Reactivity and Stability: Trifluoromethanesulfonyl chloride (CF3SO2Cl) has a strong electron-withdrawing trifluoromethyl group, enhancing its electrophilicity compared to methanesulfonyl chloride . (3-Cyano-4-fluorophenyl)methanesulfonyl chloride likely exhibits even greater reactivity due to the electron-deficient aromatic ring (cyano and fluorine substituents), making it a potent sulfonating agent.
Toxicity and Safety :
- Methanesulfonyl chloride is highly toxic (acute oral, dermal, and inhalation hazards) and corrosive (H314, H318) .
- The target compound’s cyanide group may introduce additional hazards (e.g., metabolic interference), while fluorine could increase environmental persistence .
Applications :
- Methanesulfonyl chloride is widely used in pharmaceuticals and agrochemicals.
- Trifluoromethanesulfonyl chloride is favored in fluorination reactions .
- The target compound’s aromatic substituents may make it suitable for synthesizing bioactive molecules with enhanced binding properties.
Handling Precautions
- Methanesulfonyl chloride requires rigorous PPE: chemical-resistant gloves (JIS T 8116), gas masks (JIS T 8152), and eye protection (JIS T 8147) . Similar precautions are advised for the target compound, with added measures for cyanide exposure (e.g., antidote availability).
- Environmental Impact : Both methanesulfonyl chloride (H412) and the target compound (inferred) may pose chronic aquatic toxicity risks .
Substituent Effects on Properties
- Fluorine : Increases electronegativity and stability but may elevate boiling points and toxicity.
Limitations and Notes
Data Gaps: Direct data for (3-cyano-4-fluorophenyl)methanesulfonyl chloride are absent in the provided evidence. Inferences rely on structural analogs.
Safety Extrapolation : Cyanide-related hazards (e.g., H330, H370) are hypothesized based on functional group chemistry but require experimental validation .
Regulatory Compliance : Disposal of the target compound should follow protocols for halogenated and cyanide-containing waste, as outlined for methanesulfonyl chloride .
Biological Activity
(3-Cyano-4-fluorophenyl)methanesulfonyl chloride is a chemical compound that has garnered attention in the fields of medicinal chemistry and organic synthesis due to its potential biological activity. This article reviews the biological activity of this compound, examining its mechanisms of action, applications in research, and relevant case studies.
- Molecular Formula : C₈H₈ClFNO₂S
- Molecular Weight : 233.68 g/mol
- IUPAC Name : (3-Cyano-4-fluorophenyl)methanesulfonyl chloride
- SMILES Notation :
N#Cc1ccc(c(c1)CS(=O)(=O)Cl)F
The biological activity of (3-Cyano-4-fluorophenyl)methanesulfonyl chloride primarily involves its ability to interact with various biological targets, including enzymes and receptors. The methanesulfonyl chloride group allows for nucleophilic substitution reactions, which can lead to the formation of covalent bonds with target molecules. This interaction can modulate enzyme activity or receptor signaling pathways, potentially leading to therapeutic effects.
1. Enzyme Inhibition
Research indicates that compounds with similar structures have been utilized as enzyme inhibitors. For example, the methanesulfonyl group is known to enhance binding affinity to serine proteases, which could be explored further with (3-Cyano-4-fluorophenyl)methanesulfonyl chloride.
Case Study 1: Inhibition of Kinases
In a study examining small molecule kinase inhibitors, compounds structurally related to (3-Cyano-4-fluorophenyl)methanesulfonyl chloride demonstrated significant inhibitory effects on various kinases involved in cancer progression. These findings suggest that further investigation into this compound could yield valuable insights into its potential as a therapeutic agent against cancer.
Case Study 2: Antimicrobial Properties
Another area of interest is the antimicrobial activity of sulfonamide derivatives. Research has indicated that these compounds can exhibit significant antibacterial properties. Further studies are warranted to explore the specific efficacy of (3-Cyano-4-fluorophenyl)methanesulfonyl chloride against bacterial strains.
Comparative Analysis with Related Compounds
To better understand the unique properties of (3-Cyano-4-fluorophenyl)methanesulfonyl chloride, a comparative analysis with similar compounds is presented below:
| Compound Name | CAS Number | Key Features |
|---|---|---|
| (5-Cyano-2-fluorophenyl)methanesulfonyl chloride | 1258640-95-7 | Similar structure; different position of cyano group |
| (4-Cyano-2-fluorophenyl)methanesulfonyl chloride | 1258652-29-7 | Another positional isomer; used in similar applications |
| (2-Cyano-4-fluorophenyl)methanesulfonyl chloride | Not specified | Potential for different biological activity due to position |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
